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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and application of

SGC2085 hydrochloride in animal studies. SGC2085 is a potent and selective inhibitor of

Coactivator-Associated Arginine Methyltransferase 1 (CARM1), a key enzyme involved in

transcriptional regulation and implicated in various diseases, including cancer.[1][2] This

document offers guidance on preparing SGC2085 hydrochloride for in vivo use, based on its

physicochemical properties and established formulation strategies for hydrophobic compounds.

Introduction to SGC2085 Hydrochloride
SGC2085 is a small molecule inhibitor of CARM1 with a reported IC50 of 50 nM.[1][2][3] It

exhibits over 100-fold selectivity for CARM1 over other protein arginine methyltransferases

(PRMTs), with the exception of PRMT6 (IC50 = 5.2 μM).[2] CARM1 plays a crucial role in

various cellular processes by methylating histone and non-histone proteins, thereby influencing

gene expression. Dysregulation of CARM1 activity has been linked to the progression of

several cancers, including breast, colorectal, and multiple myeloma, making it an attractive

therapeutic target.[1][4][5]

It is important to note that some studies have indicated that SGC2085 may have poor cell

permeability, which could affect its cellular activity.[2] Therefore, careful formulation is critical to

ensure adequate bioavailability in animal models.
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Physicochemical and Solubility Data
Proper formulation of SGC2085 hydrochloride for animal studies is contingent on its solubility

profile. The compound is a crystalline solid and is insoluble in water.[6] Below is a summary of

its solubility in various solvents.

Solvent Solubility Reference

DMSO ≥ 62 mg/mL (198.45 mM) [6]

Ethanol ≥ 30 mg/mL [4]

DMF ≥ 30 mg/mL [4]

Ethanol:PBS (pH 7.2) (1:10) 0.1 mg/mL [4]

Water Insoluble [6]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the

solubility of SGC2085 hydrochloride.[6]

CARM1 Signaling Pathway and Inhibition by
SGC2085
CARM1 acts as a transcriptional coactivator for numerous transcription factors, including p53,

nuclear receptors, and components of the Wnt/β-catenin and TGF-β/Smad signaling pathways.

[4][6][7][8] By methylating histones (primarily H3R17, H3R26) and other proteins, CARM1

facilitates the recruitment of the transcriptional machinery to gene promoters, leading to the

expression of target genes involved in cell proliferation, differentiation, and survival. Inhibition of

CARM1 by SGC2085 blocks these downstream effects.
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SGC2085 Hydrochloride Formulation Workflow

1. Weigh SGC2085 HCl Powder

2. Dissolve in DMSO

Complete Dissolution?

Vortex / Sonicate

No

3. Add Vehicle Components
(e.g., PEG300, Tween-80, Saline)
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4. Mix Thoroughly

Clear & Homogeneous?
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No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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